Dimethyl [(8-hydroxyquinolin-2-yl)methyl]propanedioate

• Molecular Formula: C15H15NO5
• Molecular Weight: 289.28 g/mol
• IUPAC Name: dimethyl 2-[(8-hydroxyquinolin-2-yl)methyl]propanedioate
• InChI: InChI=1S/C15H15NO5/c1-20-14(18)11(15(19)21-2)8-10-7-6-9-4-3-5-12(17)13(9)16-10/h3-7,11,17H,8H2,1-2H3
• InChI Key: JCVZMPIWPHZFHX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=NC2=C(C=CC=C2O)C=C1)C(=O)OC
• CAS No.: 133284-83-0

Description

Dimethyl [(8-hydroxyquinolin-2-yl)methyl]propanedioate is a chemical compound known for its diverse applications in various scientific fields. It is derived from 8-hydroxyquinoline, a compound with a rich history of use in medicinal chemistry due to its biological activities, including antimicrobial, anticancer, and antifungal effects .

Preparation Methods

The synthesis of Dimethyl [(8-hydroxyquinolin-2-yl)methyl]propanedioate typically involves the reaction of 8-hydroxyquinoline with dimethyl malonate. This reaction can be facilitated by using a base such as sodium ethoxide in an ethanol solvent. The reaction conditions often require refluxing the mixture for several hours to ensure complete conversion . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Dimethyl [(8-hydroxyquinolin-2-yl)methyl]propanedioate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of quinoline derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of hydroquinoline derivatives.

Substitution: Electrophilic aromatic substitution reactions are common, where the hydroxyl group at the 8-position can be substituted with various electrophiles under acidic conditions.

Scientific Research Applications

Dimethyl [(8-hydroxyquinolin-2-yl)methyl]propanedioate has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry due to its ability to form stable complexes with metal ions.

Biology: The compound exhibits cytoprotective properties and is studied for its potential in protecting cells from oxidative stress.

Medicine: It has shown promise in the treatment of central nervous system disorders due to its neuroprotective effects.

Industry: The compound is used in the development of materials with specific properties, such as corrosion inhibitors and antimicrobial agents.

Comparison with Similar Compounds

Dimethyl [(8-hydroxyquinolin-2-yl)methyl]propanedioate is unique due to its specific structure and the presence of both the 8-hydroxyquinoline moiety and the propanedioate group. Similar compounds include:

8-Hydroxyquinoline: Known for its antimicrobial and anticancer properties.

4-Hydroxy-2-quinolones: These compounds also exhibit significant biological activities and are used in drug development.

Quinoline derivatives: A broad class of compounds with diverse applications in medicinal chemistry.